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Compound of Interest

Compound Name: 3-Methoxy-isatoic anhydride

Cat. No.: B105588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 3-Methoxy-isatoic anhydride, a key intermediate in the synthesis of various

pharmaceutical compounds. This document details its known physical and chemical

characteristics, provides experimental protocols for their determination, and outlines a typical

synthetic and analytical workflow.

Core Physicochemical Data
The quantitative physicochemical properties of 3-Methoxy-isatoic anhydride are summarized

in the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₉H₇NO₄ [1][2]

Molecular Weight 193.16 g/mol [1][2]

CAS Number 34954-65-9 [1][2]

Melting Point 255-260 °C

Boiling Point Not available

Flash Point Not available

Density 1.376 g/cm³

Refractive Index 1.565

Solubility

Slightly soluble in DMSO, Very

slightly soluble in Methanol

(when heated)

pKa (Predicted) 10.42 ± 0.20

Spectral Data Analysis
While specific experimental spectral data for 3-Methoxy-isatoic anhydride is not readily

available in public literature, representative data from its parent compound, isatoic anhydride,

can be used for illustrative purposes. The presence of the methoxy group in the 3-position

would be expected to introduce characteristic shifts in the NMR spectra and additional bands in

the IR spectrum.

1H NMR Spectroscopy (Illustrative Example: Isatoic
Anhydride in DMSO-d₆)
The 1H NMR spectrum of isatoic anhydride shows characteristic signals for the aromatic

protons and the N-H proton. For 3-Methoxy-isatoic anhydride, one would expect to see an

additional singlet for the methoxy (-OCH₃) protons, typically in the range of 3.5-4.0 ppm. The

substitution on the aromatic ring would also alter the splitting patterns and chemical shifts of

the remaining aromatic protons.
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13C NMR Spectroscopy
The 13C NMR spectrum provides information about the carbon framework of the molecule. Key

resonances for isatoic anhydride include those for the carbonyl carbons and the aromatic

carbons. For the 3-methoxy derivative, an additional signal for the methoxy carbon would be

expected around 55-60 ppm. The carbonyl carbons of the anhydride group typically appear in

the range of 160-185 ppm.

Infrared (IR) Spectroscopy
The IR spectrum is useful for identifying functional groups. For an acid anhydride, two

characteristic C=O stretching bands are expected due to symmetric and asymmetric stretching.

These typically appear in the regions of 1850-1800 cm⁻¹ and 1790-1740 cm⁻¹. The presence of

the methoxy group would also give rise to C-O stretching vibrations, typically in the 1300-1000

cm⁻¹ region. Aromatic C-H and C=C stretching bands would also be present.

Experimental Protocols
Detailed methodologies for key experiments are provided below. These are generalized

protocols that can be adapted for the specific analysis of 3-Methoxy-isatoic anhydride.

Synthesis of 3-Methoxy-isatoic Anhydride
This protocol is adapted from the general synthesis of isatoic anhydrides from their

corresponding anthranilic acids.

Materials:

2-amino-3-methoxybenzoic acid

Concentrated Hydrochloric Acid

Phosgene (or a phosgene equivalent such as triphosgene) - EXTREME CAUTION:

Phosgene is highly toxic. This reaction must be performed in a well-ventilated fume hood by

trained personnel with appropriate safety measures in place.

Water
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Dioxane (for cleaning)

Procedure:

Dissolve 2-amino-3-methoxybenzoic acid in a mixture of water and concentrated

hydrochloric acid with gentle warming.

Filter the solution into a three-necked flask equipped with a mechanical stirrer, a gas inlet

tube, and a condenser.

With vigorous stirring, bubble phosgene gas through the solution at a controlled rate.

Monitor the reaction temperature and maintain it below 50°C by adjusting the phosgene flow

rate. The product will precipitate out of the solution.

Continue the addition of phosgene until the reaction is complete (indicated by a decrease in

gas absorption).

Pass a stream of air through the mixture to remove any residual phosgene.

Collect the precipitated product by filtration and wash thoroughly with cold water.

The crude product can be purified by recrystallization from a suitable solvent such as 95%

ethanol or dioxane.

Melting Point Determination
Materials:

Dry sample of 3-Methoxy-isatoic anhydride

Capillary tubes

Melting point apparatus

Procedure:

Ensure the sample is completely dry and finely powdered.
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Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to a temperature about 15-20°C below the expected melting point.

Then, decrease the heating rate to about 1-2°C per minute.

Record the temperature at which the first liquid appears (the beginning of the melting range)

and the temperature at which the entire sample becomes a clear liquid (the end of the

melting range).

Solubility Determination
Materials:

Sample of 3-Methoxy-isatoic anhydride

A range of solvents (e.g., water, ethanol, DMSO, acetone, hexane)

Test tubes

Vortex mixer or stirring rod

Procedure:

Place approximately 10-20 mg of the solid sample into a clean, dry test tube.

Add 1 mL of the chosen solvent to the test tube.

Vigorously agitate the mixture using a vortex mixer or by stirring with a glass rod for about 1-

2 minutes.

Visually observe the mixture to determine if the solid has dissolved completely, partially, or

not at all.

Record the solubility as soluble, partially soluble, or insoluble for each solvent.
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Experimental Workflow
The following diagram illustrates a typical workflow for the synthesis and characterization of 3-
Methoxy-isatoic anhydride.

Physicochemical Characterization

Start: 2-amino-3-methoxybenzoic acid Synthesis:
Reaction with Phosgene

Reactant Work-up:
Filtration & Washing

Crude Product Purification:
Recrystallization

Washed Solid Product:
3-Methoxy-isatoic anhydride

Pure Solid

Melting Point
Determination

Solubility
Testing

NMR Spectroscopy
(1H & 13C)

IR Spectroscopy

Click to download full resolution via product page

Caption: Synthesis and Characterization Workflow for 3-Methoxy-isatoic Anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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